Aprepitant-13C2,d2 (Major)
Aprepitant-13C2,d2 (Major)
Brand Name:
Vulcanchem
CAS No.:
1217676-37-3
VCID:
VC0020443
InChI:
InChI=1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20-/m1/s1/i1D,11+1,12D,18+1
SMILES:
CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(N(CCO2)CC3=NNC(=O)N3)C4=CC=C(C=C4)F
Molecular Formula:
C23H21F7N4O3
Molecular Weight:
538.432
Aprepitant-13C2,d2 (Major)
CAS No.: 1217676-37-3
Reference Standards
VCID: VC0020443
Molecular Formula: C23H21F7N4O3
Molecular Weight: 538.432
| CAS No. | 1217676-37-3 |
|---|---|
| Product Name | Aprepitant-13C2,d2 (Major) |
| Molecular Formula | C23H21F7N4O3 |
| Molecular Weight | 538.432 |
| IUPAC Name | 3-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]-1,2-dideuterioethoxy]-3-(4-fluorophenyl)morpholin-4-yl](113C)methyl]-(313C)1,4-dihydro-1,2,4-triazol-5-one |
| Standard InChI | InChI=1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20-/m1/s1/i1D,11+1,12D,18+1 |
| Standard InChIKey | ATALOFNDEOCMKK-IPWSJXMKSA-N |
| SMILES | CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(N(CCO2)CC3=NNC(=O)N3)C4=CC=C(C=C4)F |
| Synonyms | 5-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one-13C2,d2; Emend-13C2,d2; MK-0869-13C2,d2; |
| PubChem Compound | 136259114 |
| Last Modified | Nov 11 2021 |
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